N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide

• IUPAC Name: N-[2-(4-ethoxyphenyl)benzotriazol-5-yl]-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C22H19N5O4/c1-3-31-18-9-7-17(8-10-18)26-24-19-11-6-16(13-20(19)25-26)23-22(28)15-5-4-14(2)21(12-15)27(29)30/h4-13H,3H2,1-2H3,(H,23,28)
• InChI Key: YQZHYUJVFHKDPA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2N=C3C=CC(=CC3=N2)NC(=O)C4=CC(=C(C=C4)C)[N+](=O)[O-]
• Molecular Formula: C22H19N5O4
• Molecular Weight: 417.4 g/mol

Description

N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide, also known as EBTN, is a chemical compound that has been extensively studied for its potential applications in scientific research. EBTN belongs to the class of benzotriazole derivatives and has been found to exhibit a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide is not fully understood. However, it has been suggested that N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes. By inhibiting these enzymes, N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide may help to reduce inflammation and oxidative stress.
Biochemical and Physiological Effects
N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis (programmed cell death) in cancer cells. N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide has also been found to exhibit anti-inflammatory and antioxidant properties, which may help to reduce inflammation and oxidative stress in the body. Additionally, N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide has been found to exhibit antimicrobial and antifungal properties, making it a potential candidate for the development of new antimicrobial agents.

Advantages and Limitations for Lab Experiments

N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide has several advantages for use in lab experiments. It is a highly pure compound, which is essential for its use in scientific research. N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide is also relatively easy to synthesize, making it readily available for use in lab experiments. However, there are also some limitations to the use of N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide in lab experiments. For example, the mechanism of action of N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide is not fully understood, which may limit its use in certain types of experiments. Additionally, the effects of N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide may vary depending on the cell type and experimental conditions used.

Future Directions

There are several future directions for research related to N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide. One area of research is the development of new antimicrobial agents based on the structure of N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide. Another area of research is the exploration of the potential applications of N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide in the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide and its potential effects on different biological processes.
Conclusion
In conclusion, N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It exhibits a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. The synthesis of N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide has been optimized to yield a high purity product, which is essential for its use in scientific research. While there are some limitations to the use of N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide in lab experiments, there are also several future directions for research related to this compound.

Synthesis Methods

The synthesis of N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide involves the reaction of 4-methyl-3-nitrobenzoic acid with 2-amino-4-ethoxybenzoic acid in the presence of thionyl chloride. The resulting intermediate is then treated with 2-aminobenzotriazole to form the final product, N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide. The synthesis of N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide has been optimized to yield a high purity product, which is essential for its use in scientific research.

Scientific Research Applications

N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide has been studied extensively for its potential applications in scientific research. It has been found to exhibit a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide has been used in studies related to cancer, inflammation, and oxidative stress. It has also been found to exhibit antimicrobial and antifungal properties.